4-tert-butyl-N'-[1-(2-hydroxyphenyl)ethylidene]benzohydrazide

• IUPAC Name: 4-tert-butyl-N-[(E)-1-(2-hydroxyphenyl)ethylideneamino]benzamide
• InChI: InChI=1S/C19H22N2O2/c1-13(16-7-5-6-8-17(16)22)20-21-18(23)14-9-11-15(12-10-14)19(2,3)4/h5-12,22H,1-4H3,(H,21,23)/b20-13+
• InChI Key: RPFYHXJJNNIMLF-DEDYPNTBSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)C(C)(C)C)C2=CC=CC=C2O
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=C(C=C1)C(C)(C)C)/C2=CC=CC=C2O
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

4-tert-butyl-N'-[1-(2-hydroxyphenyl)ethylidene]benzohydrazide, commonly known as BH, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BH belongs to the class of hydrazones and has been synthesized through various methods.

Mechanism of Action

BH exerts its therapeutic effects through various mechanisms. It has been shown to inhibit the activity of inflammatory enzymes, such as cyclooxygenase and lipoxygenase. BH also possesses antioxidant properties, which can help protect cells from oxidative damage. Additionally, BH has been shown to induce apoptosis in cancer cells by activating caspase enzymes and inhibiting the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects:
BH has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells. BH has also been shown to inhibit the growth and proliferation of cancer cells. Additionally, BH has been shown to have neuroprotective effects, which can help prevent or slow down the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

BH has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. BH also possesses multiple therapeutic properties, making it a versatile compound for studying various diseases. However, BH also has some limitations. It is not very soluble in water, which can make it challenging to administer in vivo. Additionally, BH has not been extensively studied in clinical trials, so its safety and efficacy in humans are not well-established.

Future Directions

There are several future directions for research on BH. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine the optimal dosage and administration of BH for neuroprotection. Another area of interest is the use of BH in combination with other drugs to enhance its therapeutic effects. Additionally, more studies are needed to investigate the safety and efficacy of BH in humans. Overall, BH has significant potential as a therapeutic agent, and further research is needed to fully understand its therapeutic properties.

Synthesis Methods

BH has been synthesized through various methods, including microwave-assisted synthesis, solvent-free synthesis, and conventional heating methods. The most common method involves the reaction of 4-tert-butylbenzohydrazide and 2-hydroxyacetophenone in ethanol in the presence of a catalytic amount of acetic acid. The resulting product is BH, which can be purified through recrystallization.

Scientific Research Applications

BH has been studied extensively for its potential therapeutic applications. It has been found to possess anti-inflammatory, antioxidant, and antimicrobial properties. BH has also been shown to have potential as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. Additionally, BH has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.